benzo[d]thiazol-2-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)methanone
• InChI: InChI=1S/C17H14N4OS/c22-17(16-20-12-3-1-2-4-15(12)23-16)21-10-5-6-14(21)11-8-18-9-19-13(11)7-10/h1-4,8-10,14H,5-7H2
• InChI Key: MYGQYICBWPTJAU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=CN=CN=C3CC1N2C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• CAS No.: 2058872-87-8

Description

The compound “benzo[d]thiazol-2-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For instance, N-(benzo[d]thiazol-2-yl)-2-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo [4,3-a]pyrazin-7 (8 H)-yl) acetamide derivatives were synthesized after acetylation of benzothiazole in the presence of base NEt 3 followed by nucleophilic substitution from triazolo-triazine in the presence of potassium carbonate.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. The structure-activity relationships of the new benzothiazole derivatives along with the molecular docking studies of selected compounds have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse and can include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, and more. The specific reactions would depend on the exact structure of the derivative and the conditions under which the reactions are carried out.

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of pro-inflammatory mediators. By inhibiting COX enzymes, the compound reduces the production of these mediators, thereby exerting an anti-inflammatory effect .

Pharmacokinetics

The compound’s anti-inflammatory activity has been evaluated, and it has shown promising results . The compound demonstrated excellent COX-2 selectivity index (SI) values and significant inhibition of albumin denaturation .

Result of Action

The result of the compound’s action is a reduction in inflammation. The compound inhibits the production of pro-inflammatory mediators, thereby reducing inflammation . Compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition .

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives would depend on the specific derivative and its biological activity. Some benzothiazole derivatives have been found to exhibit cytotoxicity, indicating potential hazards associated with exposure to these compounds.

Future Directions

Benzothiazole derivatives, due to their potent anti-tubercular activity, are a promising area of research for the development of new anti-tubercular drugs. Future research could focus on optimizing the synthesis of these derivatives, further elucidating their mechanism of action, and conducting in-depth safety and efficacy studies.